Cas no 2763779-52-6 (Methyl 2-(3-methylazetidin-3-yl)acetate hydrochloride)

• Product Name: Methyl 2-(3-methylazetidin-3-yl)acetate hydrochloride
• CAS No: 2763779-52-6
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 5361340
• Update Time: 2025-11-01

Methyl 2-(3-methylazetidin-3-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-methylazetidin-3-yl)acetate hydrochloride
• Z5880541983
• Methyl 2-(3-methylazetidin-3-yl)acetate hydrochloride

• Inchi： 1S/C7H13NO2.ClH/c1-7(4-8-5-7)3-6(9)10-2;/h8H,3-5H2,1-2H3;1H
• InChI Key： QQMMZDZZRZDXAZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC1(C)CNC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Topological Polar Surface Area: 38.3

Additional information on Methyl 2-(3-methylazetidin-3-yl)acetate hydrochloride

Methyl 2-(3-methylazetidin-3-yl)acetate hydrochloride: A Comprehensive Overview

Methyl 2-(3-methylazetidin-3-yl)acetate hydrochloride, identified by the CAS number 2763779-52-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and chemical synthesis.

The molecular structure of Methyl 2-(3-methylazetidin-3-yl)acetate hydrochloride comprises a methyl group attached to an acetate moiety, which is further connected to a 3-methylazetidine ring. The azetidine ring, a four-membered cyclic amine, introduces interesting stereochemical properties and reactivity into the molecule. The hydrochloride salt form suggests that this compound is often used in its protonated state, which may influence its solubility and bioavailability.

Recent studies have explored the synthesis and characterization of Methyl 2-(3-methylazetidin-3-yl)acetate hydrochloride. Researchers have developed efficient synthetic routes to this compound, leveraging modern organic chemistry techniques such as catalytic asymmetric synthesis and microwave-assisted reactions. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for pharmaceutical applications.

In terms of pharmacological properties, Methyl 2-(3-methylazetidin-3-yl)acetate hydrochloride has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate specific biological targets, such as ion channels or enzymes, has been investigated in vitro and in animal models. These studies suggest that the compound may have applications in treating conditions such as epilepsy or pain management, although further research is needed to confirm these findings.

The stereochemistry of Methyl 2-(3-methylazetidin-3-yl)acetate hydrochloride plays a crucial role in its biological activity. The presence of chiral centers within the molecule allows for enantiomeric forms, which can exhibit different pharmacokinetic profiles and efficacy. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, have been employed to determine the absolute configuration of the compound.

From an industrial perspective, the production of Methyl 2-(3-methylazetidin-3-yl)acetate hydrochloride involves multi-step synthetic processes that require careful optimization. The use of green chemistry principles has become increasingly important in this context, with researchers seeking to minimize waste and reduce environmental impact during synthesis.

In conclusion, Methyl 2-(3-methylazetidin-3-yl)acetate hydrochloride, with its unique chemical structure and promising pharmacological properties, represents an exciting area of research in contemporary organic chemistry and drug discovery. As ongoing studies continue to unravel its potential applications, this compound stands at the forefront of scientific innovation.